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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

Anilofos is an organophosphate herbicide utilized for pre-emergence and early post-

emergence control of annual grasses, sedges, and certain broad-leaved weeds, particularly in

transplanted rice cultivation.[1][2] The effectiveness of a herbicide is significantly influenced by

its formulation, which affects its handling, application, stability, and biological activity.[3] This

guide provides a comparative analysis of the efficacy of various anilofos formulations,

supported by experimental data, to assist researchers and scientists in the development and

evaluation of herbicide products. The most common formulations evaluated in the literature are

Granules (GR) and Emulsifiable Concentrates (EC).[4][5]

Comparative Efficacy Data
The bio-efficacy of different anilofos formulations has been assessed in multiple field studies,

primarily focusing on weed control in transplanted rice. Key performance indicators include

weed density, weed control efficiency, and the impact on crop yield and its attributing factors.

The data consistently demonstrates that both the formulation type and the application rate are

critical determinants of efficacy.

A study conducted during the kharif season of 2006 in Varanasi, India, compared Granular

(GR) formulations with and without an emulsifier, and Emulsifiable Concentrate (EC)

formulations at various active ingredient (a.i.) concentrations. The results indicated that the

granular formulation with an emulsifier was particularly effective.

Table 1: Effect of Different Anilofos Formulations on Weed Density and Rice Yield
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Treatment
(Formulation)

Application
Rate (g a.i./ha)

Total Weed
Density
(No./m²) at 60
DAT

Grain Yield (
kg/ha )

Straw Yield
(q/ha)

Anilofos 30% GR

with emulsifier
300 5.71 - -

Anilofos 30% GR

with emulsifier
450 5.42

5761 (closely

followed T3)
-

Anilofos 30% GR

with emulsifier
600 5.08 5761 70.45

Anilofos 30% GR

w/o emulsifier
300 7.06 3552 -

Anilofos 30% GR

w/o emulsifier
450 6.83 3814 -

Anilofos 30% GR

w/o emulsifier
600 5.36 4300 -

Anilofos 30% EC 300 5.11 4196 -

Anilofos 30% EC 450 4.76 4416 -

Weedy Check - 13.92 2800 -

Weed Free - 0.00 4688 -

(Data sourced

from multiple

studies for

comprehensive

comparison).

From the data, the application of anilofos 600 g/ha 30 GR with an emulsifier (T3) was most

effective in minimizing the density of Echinochloa colona and total weed density. This treatment

also resulted in the highest grain yield (5761 kg/ha ), which was significantly superior to other

herbicidal treatments. Another study indicated that the anilofos 30% EC formulation at 450
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g/ha was highly effective against both grassy and broad-leaved weeds. In general, both GR

and EC formulations of anilofos increased grain yield by approximately 50% over the weedy

check by reducing the weed population.

Experimental Protocols
To ensure the accurate evaluation and comparison of herbicide formulations, a standardized

experimental protocol is essential. The methodologies cited in the reviewed literature

commonly employ a Randomized Block Design (RBD) to minimize the effect of field variability.

Objective: To evaluate the bio-efficacy of different anilofos formulations for weed control in

transplanted rice.

1. Experimental Design:

Design: Randomized Block Design (RBD).

Replications: A minimum of three to four replications for each treatment.

Plot Size: Standardized plot sizes (e.g., 5m x 4m) with adequate spacing between plots to

prevent cross-contamination.

2. Treatments:

Herbicide Formulations:

Anilofos 30% GR (Granules) with emulsifier.

Anilofos 30% GR without emulsifier.

Anilofos 30% EC (Emulsifiable Concentrate).

Application Rates: Multiple rates, typically 300, 450, and 600 g a.i./ha.

Control Groups:

Weedy Check (untreated).
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Weed-Free Check (maintained by manual weeding).

3. Application:

Timing: Herbicides are typically applied as a pre-emergence or early post-emergence

treatment, often between 3 to 8 days after transplanting (DAT) the rice seedlings.

Method:

Granules (GR): Mixed with a carrier like sand and broadcasted uniformly in standing

water.

Emulsifiable Concentrate (EC): Mixed with water to form a spray solution and applied

uniformly using a calibrated sprayer (e.g., knapsack sprayer with a flat fan nozzle).

Water Management: The field is typically drained before application and re-flooded within 24-

48 hours after application.

4. Data Collection and Analysis:

Weed Data:

Weed density and dry weight are recorded at various intervals (e.g., 20, 40, 60, 80, 100

DAT and at harvest) using a quadrat (e.g., 0.25 m²).

Weed Control Efficiency (WCE) is calculated.

Crop Data:

Phytotoxicity symptoms (e.g., stunting, discoloration, necrosis) on rice plants are observed

and rated visually at regular intervals after application.

Yield and yield-attributing parameters (plant height, number of tillers, panicle length, grains

per panicle, 1000-grain weight, grain and straw yield) are recorded at harvest.

Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine the

statistical significance of the observed differences between treatments.
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Mandatory Visualization
The following diagram illustrates a typical experimental workflow for comparing the efficacy of

different herbicide formulations.
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Phase 1: Trial Setup

Phase 2: Herbicide Application
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Caption: Experimental workflow for evaluating different anilofos formulations.
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Phytotoxicity and Crop Safety
Initial phytotoxic effects on rice plants were observed with some anilofos treatments. These

symptoms included stunted growth, discoloration, and necrotic spots on the leaves, appearing

around 11 days after treatment. However, the studies noted that the crop typically recovered

from these effects within a week. Importantly, one study evaluating GR, water-in-oil emulsion

(W/O), and EC formulations found no phytotoxic symptoms on the transplanted rice with any of

the tested formulations. This suggests that while transient phytotoxicity can occur, it may not

lead to a significant long-term impact on crop health or yield under normal conditions.

Conclusion
The formulation of anilofos plays a crucial role in its herbicidal efficacy. Experimental data

consistently show that:

Granular (GR) formulations with an emulsifier at higher application rates (e.g., 600 g a.i./ha)

are highly effective in reducing weed density and maximizing rice grain yield.

Emulsifiable Concentrate (EC) formulations also demonstrate strong efficacy, particularly at

rates of 300 and 450 g a.i./ha, significantly enhancing grain yield compared to untreated

plots.

The presence of an emulsifier in granular formulations appears to enhance performance,

leading to better weed control compared to formulations without an emulsifier at the same

application rate.

While transient and mild phytotoxicity can be observed, the crop generally recovers quickly

without a lasting impact on yield. The choice of formulation may depend on specific field

conditions, available application equipment, and economic considerations. Further research

could explore the impact of adjuvants and novel formulation technologies on enhancing the

efficacy and safety of anilofos.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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